Cas no 2171248-79-4 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid
• CAS No: 2171248-79-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6184222
• PubChem ID: 165545606
• Update Time: 2025-06-10

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid
• EN300-1511858
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2,3-trimethylbutanoic acid
• 2171248-79-4

• Inchi： 1S/C28H36N2O5/c1-6-7-16-23(24(31)30-28(4,5)27(2,3)25(32)33)29-26(34)35-17-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22-23H,6-7,16-17H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)/t23-/m0/s1
• InChI Key： WXDXXDGPINIRFU-QHCPKHFHSA-N
• SMILES： OC(C(C)(C)C(C)(C)NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid

Recent Advances in the Study of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS: 2171248-79-4)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS: 2171248-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trimethylbutanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for novel therapeutics. The unique combination of its structural features makes it a valuable tool in the development of targeted therapies and biomaterials.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and bioavailability. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The Fmoc group, in particular, has been instrumental in facilitating the stepwise assembly of peptides, allowing for precise control over the sequence and structure of the final product. These advancements have opened new avenues for the design of peptide-based drugs with improved efficacy and reduced side effects.

In addition to its role in peptide synthesis, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid has shown promise in the development of drug delivery systems. Its amphiphilic nature enables the formation of self-assembling nanostructures, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent in vitro and in vivo studies have demonstrated the potential of these nanostructures to improve the targeted delivery of anticancer agents, reducing systemic toxicity and improving therapeutic outcomes.

Furthermore, the compound's unique chemical properties have been leveraged in the design of biomaterials for tissue engineering and regenerative medicine. Its ability to form stable hydrogels under physiological conditions has been exploited to create scaffolds that support cell growth and tissue regeneration. Preliminary studies have shown that these scaffolds can promote the healing of damaged tissues, making them a promising candidate for applications in wound healing and organ repair.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid-based therapies. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes, improving formulation strategies, and conducting rigorous preclinical and clinical evaluations to ensure safety and efficacy.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2,3-trimethylbutanoic acid (CAS: 2171248-79-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and biomaterials highlight its potential to address unmet medical needs and advance the development of next-generation therapeutics. Continued research and collaboration across disciplines will be essential to overcome existing challenges and unlock the full potential of this innovative molecule.